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**Abstract

This document provides detailed application notes and safety protocols for the handling of 2-
Amino-4'-methylbenzophenone (CAS No. 36192-63-9). It is intended for researchers,
scientists, and drug development professionals who may use this compound as a chemical
intermediate or starting reagent. The protocols herein are designed to mitigate risks associated
with chemical exposure through proper engineering controls, personal protective equipment,
and emergency preparedness, ensuring a self-validating system of laboratory safety.

Compound Identification and Hazard Summary

2-Amino-4'-methylbenzophenone is a yellow, crystalline powder.[1][2] While some safety data
sheets (SDS) may classify it as non-hazardous under specific regulations like the US OSHA
Hazard Communication Standard[2], other authoritative sources indicate potential health risks
that necessitate careful handling.[3] Adherence to the precautionary principle is paramount;
researchers should treat this compound with the appropriate level of caution as outlined by its
GHS classifications.

Table 1: Chemical and Physical Properties
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Property Value Source(s)
CAS Number 36192-63-9 [11[2]1[3][4]
Molecular Formula C14H13NO [11[2][3]
Molecular Weight 211.26 g/mol [11[2]
Yellow, fine crystalline powder
Appearance , [1][2]
or solid
Melting Point 91-94°C [2]

| Synonyms | (2-aminophenyl)(p-tolyl)methanone |[1] |

Table 2: Hazard Classification Summary

Classification System Hazard Details Source(s)

Warning H302: Harmful if
swallowed H315: Causes
o skin irritation H319:
GHS Classification . [3]
Causes serious eye
irritation H335: May cause

respiratory irritation

| NFPA 704 Rating | <~NFPA 704 DiamondHealth (Blue): 1 (Slight Hazard) Flammability (Red):
1 (Slight Hazard) Instability (Yellow): O (Stable) |[1] |

Risk Assessment and Engineering Controls

The primary risks associated with 2-Amino-4'-methylbenzophenone stem from its physical form
as a fine powder. This creates a significant potential for aerosolization during handling, leading
to inhalation, and accidental contact with skin or eyes.[1][2]

o Causality of Exposure: Standard laboratory procedures such as weighing, transferring, and
preparing solutions can generate airborne dust. This dust can be easily inhaled, causing
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respiratory tract irritation, or settle on surfaces, leading to skin contact and potential
absorption or irritation.[3]

Primary Engineering Controls (Containment)

The first and most effective line of defense is to handle the compound within a certified
chemical fume hood. This containment prevents the escape of dust and vapors into the general
laboratory environment, protecting the user and others in the vicinity. All handling of the solid
compound should occur within this controlled space.[1][5]

Secondary Engineering Controls

Laboratories must be equipped with easily accessible and fully functional safety showers and
eyewash stations.[5] Their proximity to the workstation is critical for immediate decontamination
in the event of an accidental large-scale exposure.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent exposure. The selection of PPE should
be based on a thorough risk assessment of the specific procedures being performed.[6][7]

o Eye and Face Protection: Chemical safety goggles with side shields conforming to EN 166
(EU) or NIOSH (US) standards are required at all times.[1][2] For procedures with a higher
risk of splashing or dust generation, such as bulk transfers, a face shield should be worn in
addition to goggles.[8]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Gloves must be
inspected for tears or pinholes before each use.[1] Contaminated gloves should be removed
using the proper technique to avoid skin contact and disposed of as hazardous waste.
Hands must be washed thoroughly with soap and water after glove removal.[1]

e Body Protection: A long-sleeved, impermeable laboratory coat that closes in the front is
required to protect against skin contact.[2][7] For handling larger quantities, consider
fire/flame-resistant and impervious clothing.[1]

o Respiratory Protection: For routine handling within a fume hood, additional respiratory
protection may not be necessary. However, if engineering controls are insufficient, if irritation
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is experienced, or during spill cleanup, respiratory protection is required.[1] A minimum of a
NIOSH-approved N95 dust mask should be used for weighing operations, even inside a
hood, to minimize inhalation risk. For significant aerosol-generating events or large spills, a
full-face respirator with appropriate cartridges should be used.[1][9]

Standard Operating Procedures (SOPSs)

Adherence to validated SOPs is crucial for minimizing exposure and ensuring experimental
reproducibility.

SOP 1: Weighing and Aliquoting Solid Compound

o Preparation: Ensure the chemical fume hood is operational. Decontaminate the work surface
and the analytical balance. Place a weigh boat on the balance.

PPE: Don all required PPE as described in Section 3, including a minimum of an N95
respirator.

Handling: Retrieve the stock container from its storage location. Open the container only
inside the fume hood.

Transfer: Use a clean, dedicated spatula to carefully transfer the desired amount of 2-Amino-
4'-methylbenzophenone to the weigh boat. Avoid any sudden movements that could
generate dust.

Sealing: Securely close the primary container immediately after aliquoting.

Cleanup: Wipe the spatula clean. Carefully wipe down the balance and surrounding surfaces
with a damp cloth to collect any residual dust. Dispose of the cloth as hazardous waste.

Transport: Transport the weighed compound in a sealed, labeled secondary container to its
destination.

SOP 2: Storage and General Handling

o Storage: Always store 2-Amino-4'-methylbenzophenone in its original, tightly sealed
container.[2] The storage location must be a dry, cool, and well-ventilated area designated
for chemical storage.[1]
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» Incompatibilities: Segregate the compound from incompatible materials, which include strong
oxidizing agents, strong reducing agents, acids, acid anhydrides, acid chlorides, and

chloroformates.[2]

e Ignition Sources: While the fire hazard is low, it is good practice to prevent fire caused by
electrostatic discharge by using non-sparking tools where appropriate and avoiding ignition

sources, especially during spill cleanup.[1]

General Handling Workflow Diagram
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Caption: Safe handling workflow for 2-Amino-4'-methylbenzophenone.
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Emergency Protocols

Immediate and correct response to emergencies can significantly reduce injury.

Protocol 5.1: Spill Response

o Evacuate: Immediately alert others and evacuate the immediate area. Keep people away
from and upwind of the spill.[1]

Ventilate: Ensure the area is well-ventilated.

PPE: Don the appropriate PPE, including respiratory protection (full-face respirator),
chemical-resistant gloves, and protective clothing.[1]

Contain: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical enter
drains.[1]

Cleanup: For solid spills, carefully sweep up the material and place it into a suitable, closed
container for disposal. Avoid actions that generate dust.[2] Use spark-proof tools and remove
all sources of ignition.[1]

Decontaminate: Clean the spill area thoroughly.

Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional and local regulations.[1]

Protocol 5.2: First Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is

not breathing, give artificial respiration (do not use mouth-to-mouth). Seek immediate
medical attention.[1][2]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation occurs or
persists.[1][2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
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Seek immediate medical attention.[1][2]

 Ingestion: Rinse the mouth with water. DO NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1][4]

Protocol 5.3: Fire Response

o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam.[1][4]

[9]

e Hazards: In a fire, hazardous decomposition products such as nitrogen oxides (NOXx), carbon
monoxide (CO), and carbon dioxide (CO2) may be produced.[2]

o Firefighter Protection: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][2]

Waste Disposal Protocol

All waste containing 2-Amino-4'-methylbenzophenone, including empty containers,
contaminated PPE, and cleanup materials, must be treated as hazardous chemical waste.

» Collection: Collect waste in suitable, clearly labeled, and closed containers.[1]
e Segregation: Do not mix this waste with other waste streams unless compatibility is known.

» Disposal: The material should be disposed of by a licensed chemical destruction facility or
through controlled incineration with flue gas scrubbing.[1] Do not allow the material to be
discharged into sewer systems or the environment.[1] Follow all federal, state, and local
environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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